Cas no 1251562-27-2 (2-4-(pyridine-2-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol)

• Product Name: 2-4-(pyridine-2-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol
• CAS No: 1251562-27-2
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 6152965
• PubChem ID: 49669917
• Update Time: 2025-10-31

2-4-(pyridine-2-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(pyridine-2-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol
• (4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)(pyridin-2-yl)methanone
• F6031-0217
• AKOS024529224
• 1251562-27-2
• [4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-pyridin-2-ylmethanone
• 2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-1-(thiophen-2-yl)ethan-1-ol

• Inchi： 1S/C16H19N3O2S/c20-14(15-5-3-11-22-15)12-18-7-9-19(10-8-18)16(21)13-4-1-2-6-17-13/h1-6,11,14,20H,7-10,12H2
• InChI Key： LAZFLMZYIVZICZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN1CCN(C(C2C=CC=CN=2)=O)CC1)O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-4-(pyridine-2-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol

Compound CAS No. 1251562-27-2: A Comprehensive Overview

Compound CAS No. 1251562-27-2, also known as 2-(4-(pyridine-2-carbonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines a pyridine ring, a piperazine moiety, and a thiophene group, all interconnected through a hydroxyl-containing ethanol backbone. The integration of these functional groups imparts the compound with distinctive physicochemical properties and biological activities.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like CAS No. 1251562-27-2. Researchers have employed innovative methodologies, such as click chemistry and multi-component reactions, to streamline the synthesis process, ensuring high yields and purity. These techniques not only enhance the scalability of production but also pave the way for further modifications to optimize the compound's pharmacokinetic profile.

The pyridine ring in this compound serves as an electron-deficient aromatic system, which can engage in various non-covalent interactions, such as π–π stacking and hydrogen bonding. This feature is particularly advantageous in drug design, where such interactions are critical for binding to target proteins. The piperazine moiety, on the other hand, introduces flexibility and additional hydrogen bonding capabilities, enhancing the compound's ability to interact with biological systems.

The presence of a thiophene group adds another layer of complexity to this molecule. Thiophene is known for its stability and ability to participate in metal-ligand interactions, making it a valuable component in designing compounds with potential metalloenzyme inhibitory activities. Recent studies have highlighted the role of thiophene-containing compounds in modulating enzyme activity, particularly in pathways associated with neurodegenerative diseases.

One of the most promising applications of CAS No. 1251562-27-2 lies in its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential utility in treating conditions such as arthritis and inflammatory bowel disease. Additionally, its hydroxyl group provides a site for further functionalization, enabling researchers to explore derivatives with enhanced bioavailability and efficacy.

From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These tools provide detailed insights into the spatial arrangement of atoms and confirm the integrity of the synthesized product. Furthermore, computational modeling has been employed to predict the compound's behavior in biological systems, aiding in rational drug design.

In terms of safety and toxicity profiles, preliminary assays indicate that CAS No. 1251562-27-2 exhibits low cytotoxicity against normal human cells while showing selective activity against target cells. This dual property is highly desirable in therapeutic agents, as it minimizes off-target effects and reduces potential side effects.

The development of this compound underscores the importance of interdisciplinary collaboration in advancing chemical science. By integrating insights from organic synthesis, pharmacology, and computational chemistry, researchers are unlocking new possibilities for treating complex diseases with precision medicine approaches.

In conclusion, CAS No. 1251562-27-2 represents a cutting-edge advancement in chemical innovation with broad implications for drug discovery and development. Its unique structural features, combined with emerging research findings, position it as a compelling candidate for addressing unmet medical needs across various therapeutic areas.